3/'-C-methyladenosine diphosphate
3/'-C-methyladenosine diphosphate
Brand Name:
Vulcanchem
CAS No.:
148253-84-3
VCID:
VC0232451
InChI:
InChI=1S/C11H17N5O10P2/c1-23-2-5-8(25-28(21,22)26-27(18,19)20)7(17)11(24-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17H,2H2,1H3,(H,21,22)(H2,12,13,14)(H2,18,19,20)/t5-,7-,8-,11-/m1/s1
SMILES:
COCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)OP(=O)(O)O
Molecular Formula:
C11H17N5O10P2
Molecular Weight:
441.23 g/mol
3/'-C-methyladenosine diphosphate
CAS No.: 148253-84-3
Main Products
VCID: VC0232451
Molecular Formula: C11H17N5O10P2
Molecular Weight: 441.23 g/mol
| CAS No. | 148253-84-3 |
|---|---|
| Product Name | 3/'-C-methyladenosine diphosphate |
| Molecular Formula | C11H17N5O10P2 |
| Molecular Weight | 441.23 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(methoxymethyl)oxolan-3-yl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C11H17N5O10P2/c1-23-2-5-8(25-28(21,22)26-27(18,19)20)7(17)11(24-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17H,2H2,1H3,(H,21,22)(H2,12,13,14)(H2,18,19,20)/t5-,7-,8-,11-/m1/s1 |
| Standard InChIKey | DXBLUALDQQDGLM-IOSLPCCCSA-N |
| Isomeric SMILES | COC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)OP(=O)(O)O |
| SMILES | COCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)OP(=O)(O)O |
| Canonical SMILES | COCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)OP(=O)(O)O |
| Synonyms | 3'-C-methyladenosine diphosphate 3-MeADP |
| PubChem Compound | 3083432 |
| Last Modified | Nov 11 2021 |
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